Cas no 56734-10-2 (2-(Methylthio)-4-phenylpyrimidine)
2-(Methylthio)-4-phenylpyrimidine is a heterocyclic compound featuring a pyrimidine core substituted with a methylthio group at the 2-position and a phenyl ring at the 4-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The methylthio group enhances nucleophilic substitution potential, while the phenyl ring contributes to stability and π-electron delocalization. Its well-defined crystalline form ensures consistent purity, facilitating precise applications in cross-coupling reactions and as a building block for more complex heterocyclic systems. The compound’s balanced lipophilicity also makes it suitable for medicinal chemistry research targeting bioactive molecules.
56734-10-2 structure
Product Name:2-(Methylthio)-4-phenylpyrimidine
CAS No:56734-10-2
MF:C11H10N2S
MW:202.275500774384
CID:348022
PubChem ID:817578
Update Time:2025-10-18
2-(Methylthio)-4-phenylpyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 2-(Methylthio)-4-phenylpyrimidine
- 2-methylsulfanyl-4-phenylpyrimidine
- 2-methylthio-4-phenylpyrimidine
- AK136259
- Pyrimidine, 2-(methylthio)-4-phenyl-
- 2-methylthio-4-phenyl-pyrimidine
- LHQHZLLOGPDNGV-UHFFFAOYSA-N
- SBB092984
- 2-methylsulfanyl-4-phenyl-pyrimidine
- FCH1331143
- AX8257827
- ST24039694
- 2-(METHYLSULFANYL)-4-PHENYLPYRIMIDINE
- A848229
- 2-(methylthio)-4-phenylpyrimidine;2-Methylsulfanyl-4-phenylpyrimidine
- CS-0150098
- SB60530
- ETHYL2-ISOTHIOCYANATOPROPIONATE
- AKOS022171936
- SCHEMBL1034731
- AS-11603
- N10412
- 56734-10-2
- MFCD00234990
- DTXSID40355824
- DB-346284
- AC-907/25005417
- methyl 4-phenylpyrimidin-2-yl sulfide
-
- MDL： MFCD00234990
- Inchi： 1S/C11H10N2S/c1-14-11-12-8-7-10(13-11)9-5-3-2-4-6-9/h2-8H,1H3
- InChI Key： LHQHZLLOGPDNGV-UHFFFAOYSA-N
- SMILES： S(C)C1=NC=CC(C2C=CC=CC=2)=N1
Computed Properties
- Exact Mass: 202.0566
- Monoisotopic Mass: 202.05646950g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 51.1
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 363.4±11.0℃/760mmHg
- Flash Point: 173.5±19.3 °C
- PSA: 25.78
- LogP: 2.86550
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
2-(Methylthio)-4-phenylpyrimidine Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazard Category Code： 36
- Safety Instruction： 26
- Storage Condition：Store at room temperature
2-(Methylthio)-4-phenylpyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 033480-250mg |
2-(Methylthio)-4-phenylpyrimidine |
56734-10-2 | 97% | 250mg |
￡63.00 | 2022-03-01 | |
| Fluorochem | 033480-1g |
2-(Methylthio)-4-phenylpyrimidine |
56734-10-2 | 97% | 1g |
￡157.00 | 2022-03-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X55715-250mg |
2-(Methylthio)-4-phenylpyrimidine |
56734-10-2 | 97% | 250mg |
¥328.0 | 2024-07-16 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X55715-1g |
2-(Methylthio)-4-phenylpyrimidine |
56734-10-2 | 97% | 1g |
¥886.0 | 2024-07-16 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X55715-100mg |
2-(Methylthio)-4-phenylpyrimidine |
56734-10-2 | 97% | 100mg |
¥194.0 | 2024-07-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VP254-100mg |
2-(Methylthio)-4-phenylpyrimidine |
56734-10-2 | 97% | 100mg |
360CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VP254-250mg |
2-(Methylthio)-4-phenylpyrimidine |
56734-10-2 | 97% | 250mg |
743CNY | 2021-05-08 | |
| Chemenu | CM125684-1g |
2-(methylthio)-4-phenylpyrimidine |
56734-10-2 | 95% | 1g |
$299 | 2021-08-05 | |
| TRC | M220498-10mg |
2-(Methylthio)-4-phenylpyrimidine |
56734-10-2 | 10mg |
$ 52.00 | 2023-09-07 | ||
| TRC | M220498-50mg |
2-(Methylthio)-4-phenylpyrimidine |
56734-10-2 | 50mg |
$ 184.00 | 2023-09-07 |
2-(Methylthio)-4-phenylpyrimidine Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:56734-10-2)2-(Methylthio)-4-phenylpyrimidine
Order Number:A848229
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:19
Price ($):315.0
Email:sales@amadischem.com
2-(Methylthio)-4-phenylpyrimidine Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:56734-10-2)2-(Methylthio)-4-phenylpyrimidine
Purity:99%
Quantity:1g
Price ($):315.0